Cas no 154162-95-5 (4-(piperidin-4-yl)methylbenzoic acid)

• Product Name: 4-(piperidin-4-yl)methylbenzoic acid
• CAS No: 154162-95-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2123788
• PubChem ID: 20083401
• Update Time: 2025-08-05

4-(piperidin-4-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-4-ylmethyl)benzoic acid
• AYRUFIFPKQIBRY-UHFFFAOYSA-N
• 4-(piperidin-4-yl)methylbenzoic acid

• Inchi： 1S/C13H17NO2/c15-13(16)12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-4,11,14H,5-9H2,(H,15,16)
• InChI Key： AYRUFIFPKQIBRY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 49.3

Additional information on 4-(piperidin-4-yl)methylbenzoic acid

Comprehensive Overview of 4-(piperidin-4-yl)methylbenzoic acid (CAS No. 154162-95-5): Properties, Applications, and Research Insights

4-(piperidin-4-yl)methylbenzoic acid (CAS No. 154162-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive potential. The presence of both a piperidine ring and a benzoic acid moiety in its structure makes it a versatile intermediate in drug discovery and material science.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "4-(piperidin-4-yl)methylbenzoic acid synthesis" or "CAS 154162-95-5 suppliers," highlighting its commercial and academic relevance. The compound's molecular formula (C13H17NO2) and molecular weight (219.28 g/mol) are critical parameters for chemists working on structure-activity relationship (SAR) studies.

One of the trending topics in organic chemistry is the design of multifunctional scaffolds for targeted drug delivery. 4-(piperidin-4-yl)methylbenzoic acid fits this narrative, as its carboxylic acid group allows for easy derivatization, while the piperidine ring enhances bioavailability. This dual functionality aligns with current searches like "piperidine derivatives for drug design" and "benzoic acid analogs in medicinal chemistry," reflecting its interdisciplinary appeal.

From a synthetic perspective, the compound is often prepared via reductive amination or Pd-catalyzed coupling reactions, methods frequently discussed in forums and research papers. Its solubility profile (moderate in polar solvents like DMSO) and stability under ambient conditions make it practical for laboratory use. These properties are frequently queried in databases, underscoring the need for detailed technical data.

Beyond pharmaceuticals, 4-(piperidin-4-yl)methylbenzoic acid has potential applications in material science, particularly in designing polymeric coatings or ligands for catalysis. The rise of "green chemistry" has also spurred interest in eco-friendly synthesis routes for such compounds, with searches like "sustainable synthesis of piperidine derivatives" gaining traction.

In summary, 4-(piperidin-4-yl)methylbenzoic acid (CAS No. 154162-95-5) exemplifies the convergence of pharmacology, organic synthesis, and materials engineering. Its adaptability to modern research trends—such as AI-driven drug discovery and high-throughput screening—ensures its continued relevance. For researchers, suppliers, or enthusiasts, understanding its physicochemical properties and applications is essential to leveraging its full potential.